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Compound of Interest

Compound Name: disodium;benzene-1,3-diolate

CAS No.: 6025-45-2

Cat. No.: B1598820

Get Quote

CAS: 6025-45-2 | Formula:

| M.W.: 154.07 g/mol [1][2]

Executive Summary
Disodium resorcinolate is the dianionic salt of resorcinol (1,3-benzenediol).[1][2] Unlike its

parent phenol, which is a versatile organic soluble solid, the disodium salt is a high-melting,

hygroscopic ionic solid. It is primarily utilized as a potent bis-nucleophile in the synthesis of

poly(ether ether ketone)s (PEEK) and other high-performance arylene ether polymers.[1][2] Its

physical characteristics—specifically its extreme hygroscopicity and oxidative instability—

dictate the rigorous protocols required for its handling and isolation.

Molecular Architecture & Thermodynamics
The transition from resorcinol to disodium resorcinolate involves the deprotonation of two

phenolic hydroxyl groups (

,
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).[1][2] This converts the hydroxyl electron donors into phenoxide anions, significantly
increasing the electron density on the benzene ring via resonance donation.

Structural Implications[3][4]
Lattice Energy: The ionic bond between the hard sodium cations and the localized negative

charge on the oxygen atoms results in a high lattice energy, leading to a melting point

significantly higher than the parent phenol.

Nucleophilicity: The phenoxide oxygens are aggressive nucleophiles.[2] In aprotic polar

solvents (e.g., DMSO, DMAc, Sulfolane), the "naked" anion effect maximizes reaction rates

in

polymerizations.[2]
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Figure 1: Stepwise deprotonation and activation of resorcinol to its disodium salt.

Physicochemical Characteristics
Solubility Profile
The solubility of disodium resorcinolate is dominated by its ionic character.
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Solvent System Solubility Behavior Mechanistic Note

Water High

Dissociates readily; solution is

strongly alkaline (pH > 12).[1]

[2]

Methanol/Ethanol Moderate to Low

Soluble, but less so than free

resorcinol.[1][2] Solubility

decreases as alkyl chain

length increases.[1][2]

DMSO / DMAc / NMP Moderate

Soluble, especially at elevated

temperatures.[1][2] These are

the preferred solvents for

polymerization reactions.[2]

Toluene / Xylene Insoluble

Critical for purification.[1][2]

These solvents are used as

azeotropic agents to remove

water without dissolving the

salt.[2]

Chloroform / DCM Insoluble

The salt precipitates

immediately if formed in these

media.[2]

Thermal Properties & Stability[1][5][6]
Melting Point: The salt does not exhibit a clean melting point like organic compounds.[2] It

typically undergoes decomposition above 300°C before melting.[1][2] In industrial fusion

reactions (alkali fusion of sulfonates), it forms a melt mixture at ~320–350°C.[1][2][3]

Hygroscopicity:Critical. The anhydrous salt is extremely hygroscopic.[2] Upon exposure to

ambient air, it rapidly absorbs moisture to form hydrates.[2][4] In PEEK synthesis, even trace

moisture (forming hydroxide) disrupts stoichiometry and terminates chain growth.[1][2]

Oxidative Stability: The electron-rich ring is prone to oxidation.[1] While the pure white salt is

stable under inert atmosphere (
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or Ar), exposure to air causes it to turn pink, then brown, due to the formation of quinones
and coupled byproducts.[2]

Spectroscopic Identification
Distinguishing the disodium salt from the free phenol is essential for verifying complete

conversion.

Infrared Spectroscopy (FTIR)[1][2][9][10]
O-H Stretch (3200–3400 cm⁻¹):Absent. The broad, strong hydrogen-bonded OH peak of

resorcinol disappears completely in the dry disodium salt.[1][2]

C-O Stretch: Shifts significantly.[1][2] The C-OH single bond character shifts towards a partial

double bond character (C=O character in resonance forms), shifting the band from ~1200

cm⁻¹ (phenol) to higher wavenumbers or altering the fingerprint region intensity.[1][2]

Aromatic Ring Modes: The skeletal vibrations of the benzene ring shift due to the change in

mass and electronic environment attached to the ring carbons.

Nuclear Magnetic Resonance (¹H-NMR)
Solvent:

or DMSO-

.

Shift: The protons ortho and para to the oxygen atoms exhibit an upfield shift (lower ppm)

compared to resorcinol.[1][2] This is due to the shielding effect of the increased electron

density donated by the negatively charged oxygens.

Experimental Protocol: Synthesis of Anhydrous
Disodium Resorcinolate
Standard protocol for isolating high-purity salt for polymerization applications.[1]

Reagents
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Resorcinol (Sublimed grade preferred)[1][2]

Sodium Hydroxide (Standardized aqueous solution)[1][2]

Azeotropic Solvent: Toluene or Xylene[1][2]

Reaction Medium: DMSO or Sulfolane (if proceeding directly to polymerization)[1][2]

Workflow
Dissolution: Charge resorcinol into the reaction vessel under Nitrogen flow. Add the polar

aprotic solvent (e.g., DMSO).[1][2]

Salt Formation: Add stoichiometric NaOH (2.0 equivalents).[1][2] A slight excess (e.g., 2.02

eq) is sometimes avoided to prevent cleavage of sensitive polymer backbones later, but

stoichiometry must be exact.[1][2]

Observation: The solution generates heat (exothermic neutralization).[1][2]

Dehydration (The Critical Step):

Add Toluene/Xylene to the system.[2]

Heat to reflux.[1][2] The water/toluene azeotrope boils off.[2]

Use a Dean-Stark trap to collect water.[1][2]

Endpoint: Continue until no further water collects and the distillate is clear.

Isolation (Optional): If isolating the solid, remove the solvent under high vacuum.[1][2] The

product appears as a white, free-flowing powder.[1] Note: Most industrial processes generate

the salt in situ to avoid handling the hygroscopic solid.
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Figure 2: Azeotropic dehydration workflow for generating anhydrous disodium resorcinolate.

Handling & Safety Profile
Corrosivity: As a strong base (phenoxide), the dust is corrosive to mucous membranes,

eyes, and skin.[1][2] Full PPE (gloves, goggles, respirator) is mandatory.[1][2]

Storage: Must be stored in a desiccator or glovebox under inert gas (Argon/Nitrogen).[1][2]

Incompatibility: Reacts violently with strong acids (releasing heat and regenerating

resorcinol).[1][2] Incompatible with strong oxidizers.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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